N-(2,6-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C25H26N4O3/c1-17-8-7-9-18(2)22(17)27-21(30)15-29-14-20(19-10-5-4-6-11-19)23-24(29)25(31)28(16-26-23)12-13-32-3/h4-11,14,16H,12-13,15H2,1-3H3,(H,27,30)
• InChI Key: AKJPYASJELKNLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C=C(C3=C2C(=O)N(C=N3)CCOC)C4=CC=CC=C4
• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol

Description

N-(2,6-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C25H26N4O3 and its molecular weight is 430.508. The purity is usually 95%.
BenchChem offers high-quality N-(2,6-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,6-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives of Guanidine

The study on heterocyclic derivatives of guanidine explored the formation and structure of compounds with complex heterocyclic frameworks. Such compounds, including dimethylamino-diphenyl-dihydropyrrolo[1,2-a]pyrimidine derivatives, have been characterized for their structural properties, which are foundational for understanding their chemical behavior and potential applications in material science and pharmacology (Banfield, Fallon, & Gatehouse, 1987).

Radioligands for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds designed for labeling with fluorine-18 for in vivo imaging using PET (Positron Emission Tomography), demonstrates the application of structurally complex acetamides in neuroimaging. This research highlights the use of such compounds in developing selective radioligands for imaging translocator proteins, which are important in studying inflammation, neurodegeneration, and other brain disorders (Dollé et al., 2008).

Analgesic Capsaicinoids

The crystal structure analysis of capsaicinoid analogs, such as N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, showcases the diverse potential of acetamide derivatives in developing pain management solutions. Understanding the structural basis of these compounds' interaction with vanilloid receptors could inform the design of new analgesics (Park et al., 1995).

Synthesis of Heterocyclic Systems

Research into the synthesis of heterocyclic systems from acetamide precursors, such as methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, underscores the role of such compounds in medicinal chemistry. These studies provide pathways to new drugs and materials with potential applications across various fields (Selič, Grdadolnik, & Stanovnik, 1997).

Biotransformation and Metabolite Analysis

Investigating the biotransformation of cognition-enhancing agents, such as N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DMPPA), offers insights into how these compounds are metabolized in the human body. Such studies are crucial for understanding the pharmacokinetics and pharmacodynamics of potential therapeutic agents (Fujimaki et al., 1990).